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Compound of Interest

Compound Name:
H-Tyr(3-NH2)-OH dihydrochloride

hydrate

Cat. No.: B7800705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for H-
Tyr(3-NH2)-OH dihydrochloride hydrate, also known as 3-Amino-L-tyrosine dihydrochloride

hydrate. This document includes quantitative solubility data, detailed experimental protocols for

solubility determination, and a discussion of potential signaling pathways influenced by this

tyrosine derivative.

Core Data: Solubility Profile
The solubility of a compound is a critical physicochemical property that influences its

bioavailability and formulation development. The following table summarizes the known

quantitative solubility data for H-Tyr(3-NH2)-OH dihydrochloride hydrate.

Solvent Concentration Molarity Conditions Reference

Water (H₂O) 175 mg/mL 609.46 mM

Ultrasonic

treatment

required

[1][2][3][4]

Note: The molecular weight of H-Tyr(3-NH2)-OH dihydrochloride hydrate is 287.14 g/mol .[1]

[3][4]
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Experimental Protocols
A standardized and reproducible protocol is essential for determining the solubility of a

compound. Below is a general methodology for assessing the solubility of H-Tyr(3-NH2)-OH
dihydrochloride hydrate, based on established practices for amino acid derivatives.[5][6][7]

Protocol: Equilibrium Solubility Determination
Objective: To determine the saturation solubility of H-Tyr(3-NH2)-OH dihydrochloride hydrate
in a given solvent system.

Materials:

H-Tyr(3-NH2)-OH dihydrochloride hydrate powder

Selected solvents (e.g., water, phosphate-buffered saline (PBS), ethanol, DMSO)

Vortex mixer

Sonicator bath

Thermostatically controlled shaker or incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis Spectrophotometer

Calibrated pH meter

Analytical balance

Volumetric flasks and pipettes

Procedure:

Preparation of Solvent: Prepare the desired solvent system. For buffered solutions, ensure

the pH is accurately adjusted.
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Addition of Solute: Add an excess amount of H-Tyr(3-NH2)-OH dihydrochloride hydrate to

a known volume of the solvent in a sealed vial. This ensures that a saturated solution is

achieved.

Equilibration:

Tightly cap the vials to prevent solvent evaporation.

Place the vials in a thermostatically controlled shaker set to a specific temperature (e.g.,

25 °C or 37 °C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached. Intermittent vortexing or sonication can be applied to facilitate dissolution,

especially in the initial stages.[1][7]

Phase Separation:

After equilibration, allow the samples to stand undisturbed to let undissolved solids settle.

Centrifuge the samples at a high speed (e.g., 10,000 x g for 15 minutes) to pellet any

remaining solid material.

Sample Analysis:

Carefully collect an aliquot of the clear supernatant.

Dilute the supernatant with the appropriate solvent to a concentration within the linear

range of the analytical method.

Quantify the concentration of the dissolved H-Tyr(3-NH2)-OH dihydrochloride hydrate
using a validated HPLC or UV-Vis spectrophotometry method.

Data Reporting: Express the solubility in mg/mL and mM.

Visual Workflow for Solubility Determination
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Workflow for Solubility Determination

Prepare Solvent System

Add Excess Solute to Solvent

Equilibrate (Shake/Incubate)

Apply Sonication (if needed) Centrifuge for Phase Separation

Collect Supernatant

Dilute Sample

Quantify Concentration (HPLC/UV-Vis)

Report Solubility Data

Click to download full resolution via product page

Caption: A generalized workflow for determining the equilibrium solubility of a compound.
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Potential Signaling Pathways
While direct studies on the signaling pathways specifically modulated by H-Tyr(3-NH2)-OH
dihydrochloride hydrate are limited, its structural relationship to L-tyrosine provides a strong

basis for hypothesizing its biological activities.

Catecholamine Synthesis Pathway
L-tyrosine is the direct precursor for the synthesis of catecholamines, including dopamine and

norepinephrine, which are vital neurotransmitters.[8] It is plausible that H-Tyr(3-NH2)-OH, as a

tyrosine derivative, can be processed by similar enzymatic pathways, potentially influencing

catecholamine levels and downstream signaling.
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Potential Influence on Catecholamine Synthesis
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Caption: Hypothesized pathway of H-Tyr(3-NH2)-OH in catecholamine synthesis and signaling.
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mTORC1 Signaling Pathway
Recent research has indicated that tyrosine can enhance the anabolic response to leucine by

promoting the activation of the mTORC1 signaling pathway, which is a central regulator of cell

growth and protein synthesis.[9] This suggests that H-Tyr(3-NH2)-OH could potentially have a

similar sensitizing effect on mTORC1 signaling.

Potential Modulation of mTORC1 Signaling
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Caption: Hypothetical enhancement of leucine-induced mTORC1 signaling by H-Tyr(3-NH2)-

OH.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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